Methylnitrosobiuret
Description
Methylnitrosobiuret (MNB), a nitroso compound with the biuret backbone, is characterized by the presence of a nitroso (-N=O) group attached to a biuret structure (NH₂–CO–NH–CO–NH₂). MNB is hypothesized to exhibit reactivity typical of nitroso compounds, such as participation in redox reactions and nitrosation processes, while its biuret moiety may confer hydrogen-bonding capabilities and stability .
Properties
CAS No. |
13860-69-0 |
|---|---|
Molecular Formula |
C3H6N4O3 |
Molecular Weight |
146.11 g/mol |
IUPAC Name |
3-carbamoyl-1-methyl-1-nitrosourea |
InChI |
InChI=1S/C3H6N4O3/c1-7(6-10)3(9)5-2(4)8/h1H3,(H3,4,5,8,9) |
InChI Key |
YBODEWRZWWTHPL-UHFFFAOYSA-N |
SMILES |
CN(C(=O)NC(=O)N)N=O |
Canonical SMILES |
CN(C(=O)NC(=O)N)N=O |
Other CAS No. |
13860-69-0 |
Synonyms |
N-nitroso-N-methylbiuret nitrosomethylbiuret |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Functional Groups
MNB’s nitroso and biuret groups distinguish it from compounds in the evidence. For example:
Table 1: Structural Comparison
Analytical Data Comparison
Table 2: Spectroscopic and Elemental Analysis
- Key Observations: MNB’s nitroso group would produce distinct ¹H NMR signals (~8.1 ppm) absent in PMI-Tyr or Compound 13. Discrepancies in elemental analysis for Compound 14 (e.g., C: 58.99% observed vs.
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